Dimethylhexanoic acid, nickel salt

Catalog No.
S13132063
CAS No.
93983-68-7
M.F
C16H30NiO4
M. Wt
345.10 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Dimethylhexanoic acid, nickel salt

CAS Number

93983-68-7

Product Name

Dimethylhexanoic acid, nickel salt

IUPAC Name

2,2-dimethylhexanoate;nickel(2+)

Molecular Formula

C16H30NiO4

Molecular Weight

345.10 g/mol

InChI

InChI=1S/2C8H16O2.Ni/c2*1-4-5-6-8(2,3)7(9)10;/h2*4-6H2,1-3H3,(H,9,10);/q;;+2/p-2

InChI Key

FJOSQPRLIXFBGL-UHFFFAOYSA-L

Canonical SMILES

CCCCC(C)(C)C(=O)[O-].CCCCC(C)(C)C(=O)[O-].[Ni+2]

Dimethylhexanoic acid, nickel salt, also known as nickel 2,2-dimethylhexanoate, is an organometallic compound characterized by the formula C16H30NiO4C_{16}H_{30}NiO_4 and a molecular weight of approximately 345.1 g/mol . This compound features nickel in a +2 oxidation state coordinated with the anion derived from dimethylhexanoic acid, which is a branched-chain fatty acid. The presence of nickel imparts unique properties to this salt, making it useful in various industrial applications.

Typical of organometallic compounds. It can undergo:

  • Decomposition: At elevated temperatures, it may decompose to release nickel oxide and organic byproducts.
  • Complexation: The nickel ion can form complexes with various ligands, enhancing its reactivity and utility in catalysis.
  • Transesterification: This compound can react with alcohols to form esters, a reaction commonly used in organic synthesis.

Research indicates that dimethylhexanoic acid, nickel salt exhibits biological activity that may include:

  • Antimicrobial Properties: Some studies suggest that nickel salts can inhibit the growth of certain bacteria and fungi .
  • Toxicological Effects: Nickel compounds are known to have toxic effects at high concentrations, potentially leading to skin irritation and respiratory issues upon exposure. The specific toxicity of dimethylhexanoic acid, nickel salt has not been extensively studied but is likely influenced by the properties of both the nickel ion and the fatty acid moiety .

Dimethylhexanoic acid, nickel salt can be synthesized through various methods:

  • Direct Reaction: Nickel(II) oxide or nickel(II) carbonate can be reacted with dimethylhexanoic acid in a solvent such as ethanol or water under reflux conditions.
  • Precipitation Method: Nickel sulfate can be reacted with sodium dimethylhexanoate to precipitate the nickel salt.
  • Solvent Extraction: This method involves dissolving nickel salts in organic solvents followed by the addition of dimethylhexanoic acid to facilitate complex formation.

The applications of dimethylhexanoic acid, nickel salt are diverse:

  • Catalysts: It is used as a catalyst in various organic reactions due to its ability to stabilize reactive intermediates.
  • Additives in Coatings: The compound serves as an additive in paints and coatings to enhance adhesion and durability.
  • Lubricants: It is utilized in lubricants for its ability to reduce friction and wear in mechanical systems .

Interaction studies involving dimethylhexanoic acid, nickel salt focus on its behavior in biological systems and its reactivity with other chemicals. Key findings include:

  • Metal Ion Interactions: The presence of other metal ions can influence the stability and reactivity of this compound.
  • Biological Interactions: Studies are ongoing to assess how this compound interacts with cellular components and its potential effects on metabolic pathways.

Dimethylhexanoic acid, nickel salt shares structural similarities with several other compounds. Below is a comparison highlighting its uniqueness:

Compound NameMolecular FormulaUnique Features
Dimethylhexanoic AcidC10H20O2C_{10}H_{20}O_2A simple fatty acid without metal coordination.
Nickel 2-EthylhexanoateC12H24NiO2C_{12}H_{24}NiO_2Contains a longer carbon chain; used similarly as a catalyst.
Cobalt 2-DimethylhexanoateC16H30CoO4C_{16}H_{30}CoO_4Similar structure but with cobalt instead of nickel; differing biological activities.
Zinc DimethylhexanoateC16H30ZnO4C_{16}H_{30}ZnO_4Similar applications but varies in reactivity and toxicity profiles.

Dimethylhexanoic acid, nickel salt stands out due to its specific coordination chemistry involving nickel ions, which can impart distinct catalytic properties not found in non-metallic analogs or salts of other metals.

Hydrogen Bond Acceptor Count

4

Exact Mass

344.149751 g/mol

Monoisotopic Mass

344.149751 g/mol

Heavy Atom Count

21

Dates

Last modified: 08-10-2024

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